2-[8-(4-Methoxyphenyl)-5,10,12-trioxo-2,6-dithia-4,11-diazatricyclo[7.3.0.0^{3,7}]dodec-3(7)-en-11-yl]acetic acid

• IUPAC Name: 2-[8-(4-methoxyphenyl)-5,10,12-trioxo-2,6-dithia-4,11-diazatricyclo[7.3.0.03,7]dodec-3(7)-en-11-yl]acetic acid
• InChI: InChI=1S/C17H14N2O6S2/c1-25-8-4-2-7(3-5-8)10-11-13(26-14-12(10)27-17(24)18-14)16(23)19(15(11)22)6-9(20)21/h2-5,10-11,13H,6H2,1H3,(H,18,24)(H,20,21)
• InChI Key: ONNMVZFTQVAKLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3C(C(=O)N(C3=O)CC(=O)O)SC4=C2SC(=O)N4
• Molecular Formula: C17H14N2O6S2
• Molecular Weight: 406.4 g/mol

Description

2-[8-(4-Methoxyphenyl)-5,10,12-trioxo-2,6-dithia-4,11-diazatricyclo[7.3.0.0^{3,7}]dodec-3(7)-en-11-yl]acetic acid is a useful research compound. Its molecular formula is C17H14N2O6S2 and its molecular weight is 406.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

A series of 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid were synthesized and evaluated for their antimicrobial activities against several strains of microbes. These compounds demonstrated significant activity, highlighting their potential in developing new antimicrobial agents M. Noolvi, H. Patel, S. Kamboj, S. Cameotra, 2016.

Crystalline Structure Analysis

The crystalline structure of (m-methoxy­phenyl)­acetic acid was analyzed, revealing its potential as a starting material for synthesizing a wide range of compounds. The study provided insights into the dimer formation in the crystalline state, which could be relevant for further chemical synthesis applications A. Choudhury, T. Row, 2002.

Chemical Transformation Studies

Research on acylation of amines and pyrazole with specific acetyl chloride derivatives, including methoxyphenyl compounds, has been conducted to create new amides and 1-acylpyrazole. These studies contribute to the field of organic synthesis by providing new methods and compounds for further investigation Н. С. Арутюнян, Н. З. Акопян, Л. А. Акопян, Гюльнара Артаваздовна Геворгян, Г. А. Паносян, 2013.

Novel Synthons for Synthesis

Studies have also explored the synthesis of novel synthons, such as 6-Aryl-3-methoxy-carbonyl-4-methylthio-2H-pyran-2-one, which serves as a new compound for the synthesis of 1,3-terphenyls from aryl ketones. This work demonstrates the versatility of methoxyphenyl-based compounds in synthesizing complex organic molecules V. Ram, A. Goel, 1996.